Cas no 88967-27-5 (1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl-)

88967-27-5 structure
Product name:1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl-
1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl-
- 4-tert-butyl-1-methyl-1,2,4-triazinane
- 88967-27-5
- DTXSID80525468
-
- Inchi: InChI=1S/C8H19N3/c1-8(2,3)11-6-5-10(4)9-7-11/h9H,5-7H2,1-4H3
- InChI Key: OOKUUVUHUMSEEC-UHFFFAOYSA-N
- SMILES: CC(C)(C)N1CCN(NC1)C
Computed Properties
- Exact Mass: 157.157897619g/mol
- Monoisotopic Mass: 157.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 18.5Ų
1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl- Related Literature
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Katharina Franziska Pirker Food Funct., 2010,1, 262-268
-
Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
-
4. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
88967-27-5 (1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl-) Related Products
- 13217-97-5(1H-Pyrrole, 1-methyl-3-phenyl-)
- 872590-82-4(2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetonitrile)
- 923249-25-6(Pyridine, 2,3,4,5-tetrahydro-6-methoxy-3-(trifluoromethyl)-)
- 2133-80-4(8-Azaguanosine)
- 877636-50-5(6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate)
- 848369-74-4(2-({5-(Ethoxycarbonyl)-6-methyl-2-oxo-1,2,3,6-tetrahydropyrimidin-4-ylmethyl}sulfanyl)acetic Acid)
- 72130-94-0(N-(5-Acetamido-1,3-thiazol-2-yl)acetamide)
- 1249304-09-3(methyl4-(1H-pyrazol-1-yl)butylamine)
- 111-70-6(1-Heptanol)
- 477852-73-6(2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide)
Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
